3-Chlorobenzyl 5-(4-chlorophenyl)-2-pyrimidinyl sulfide
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Description
3-Chlorobenzyl 5-(4-chlorophenyl)-2-pyrimidinyl sulfide (also known as CB-5-4-CPS) is a synthetic compound that has been studied for its potential applications in scientific research. It is a member of the sulfide family, which consists of compounds that contain sulfur and two or more other elements. CB-5-4-CPS has been used in a variety of laboratory experiments, including those related to the study of enzymes, proteins, and cells.
Scientific Research Applications
Molecular Interaction and Structural Analysis
Research on compounds related to 3-Chlorobenzyl 5-(4-chlorophenyl)-2-pyrimidinyl sulfide often focuses on their molecular interactions and structural properties. For instance, a study highlighted the preparation and characterization of thioethers like 4-methylbenzyl 2-pyrimidinyl sulfide and their interaction with cis-Ru(N,N-dprs)2Cl2, revealing detailed sulfur inversion processes within these compounds (Tresoldi et al., 2002). Similarly, another study examined the spectroscopic properties and molecular structure of 2-[(4-chlorobenzyl)sulfanyl]-4-(2-methylpropyl)-6-(phenylsulfanyl)-pyrimidine-5-carbonitrile, potentially a chemotherapeutic agent, providing insights into its vibrational spectral analysis and molecular docking results (Alzoman et al., 2015).
Crystallography and Compound Stability
Research extends to crystallography and the stability of related compounds. For instance, the crystal structure and molecular geometry of 2-[(4-chlorobenzyl)sulfanyl]-4-(2-methylpropyl)-6-[3-(trifluoromethyl)anilino]pyrimidine-5-carbonitrile were studied, providing detailed insights into its conformation and interactions (El-Emam et al., 2012). Another study synthesized and characterized the structure of 4-(4-chlorophenyl)-6-methyl-5-methoxycarbonyl-3,4-dihydropyrimidin-2(H)-one, contributing to the understanding of its synthesis and crystallographic properties (Guo & Shun, 2004).
properties
IUPAC Name |
5-(4-chlorophenyl)-2-[(3-chlorophenyl)methylsulfanyl]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12Cl2N2S/c18-15-6-4-13(5-7-15)14-9-20-17(21-10-14)22-11-12-2-1-3-16(19)8-12/h1-10H,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFWNXQVBOKDWPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CSC2=NC=C(C=N2)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12Cl2N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.